Cas no 61325-74-4 (2-ethyl-6,8-difluoro-4-(4-methylpiperazin-1-yl)-10H-thieno[2,3-b][1,5]benzodiazepine (2E)-but-2-enedioate)

2-ethyl-6,8-difluoro-4-(4-methylpiperazin-1-yl)-10H-thieno[2,3-b][1,5]benzodiazepine (2E)-but-2-enedioate structure
61325-74-4 structure
Product Name:2-ethyl-6,8-difluoro-4-(4-methylpiperazin-1-yl)-10H-thieno[2,3-b][1,5]benzodiazepine (2E)-but-2-enedioate
CAS No:61325-74-4
MF:C22H24F2N4O4S
MW:478.512170791626
CID:1626924
PubChem ID:6446497
Update Time:2025-04-21

2-ethyl-6,8-difluoro-4-(4-methylpiperazin-1-yl)-10H-thieno[2,3-b][1,5]benzodiazepine (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-6,8-difluoro-4-(4-methylpiperazin-1-yl)-10H-thieno[2,3-b][1,5]benzodiazepine (2E)-but-2-enedioate
    • (E)-but-2-enedioic acid,2-ethyl-6,8-difluoro-4-(4-methylpiperazin-1-yl)-10H-thieno[2,3-b][1,5]benzodiazepine
    • 6,8-Difluoro-2-ethyl-4-(4-methyl-1-piperazinyl)-10H-thieno(2,3-b)(1,5)benzodiazepine maleate
    • 10H-Thieno(2,3-b)(1,5)benzodiazepine, 6,8-difluoro-2-ethyl-4-(4-methyl-1-piperazinyl)-, maleate
    • 61325-74-4
    • Inchi: 1S/C18H20F2N4S.C4H4O4/c1-3-12-10-13-17(24-6-4-23(2)5-7-24)22-16-14(20)8-11(19)9-15(16)21-18(13)25-12;5-3(6)1-2-4(7)8/h8-10,21H,3-7H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
    • InChI Key: ZVOGNNXNVQVFEM-WLHGVMLRSA-N
    • SMILES: S1C(CC)=CC2=C1NC1C=C(C=C(C=1N=C2N1CCN(C)CC1)F)F.OC(/C=C/C(=O)O)=O

Computed Properties

  • Exact Mass: 478.14882
  • Monoisotopic Mass: 478.14863276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 630
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 134Ų

Experimental Properties

  • PSA: 109.76
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